Cas no 2248277-91-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(3-{[(tert-butoxy)carbonyl]amino}propyl)phenoxy]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(3-{[(tert-butoxy)carbonyl]amino}propyl)phenoxy]acetate
• CAS No: 2248277-91-8
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 5842500
• PubChem ID: 165729031
• Update Time: 2025-05-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(3-{[(tert-butoxy)carbonyl]amino}propyl)phenoxy]acetate Chemical and Physical Properties

Names and Identifiers

• 2248277-91-8
• EN300-6525936
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(3-{[(tert-butoxy)carbonyl]amino}propyl)phenoxy]acetate

• Inchi： 1S/C24H26N2O7/c1-24(2,3)32-23(30)25-14-6-7-16-10-12-17(13-11-16)31-15-20(27)33-26-21(28)18-8-4-5-9-19(18)22(26)29/h4-5,8-13H,6-7,14-15H2,1-3H3,(H,25,30)
• InChI Key： KULMGHZTAQSXOX-UHFFFAOYSA-N
• SMILES： O(C(NCCCC1C=CC(=CC=1)OCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 111Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(3-{[(tert-butoxy)carbonyl]amino}propyl)phenoxy]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(3-{[(tert-butoxy)carbonyl]amino}propyl)phenoxy]acetate (CAS No. 2248277-91-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(3-{[(tert-butoxy)carbonyl]amino}propyl)phenoxy]acetate, identified by its CAS number 2248277-91-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a subject of extensive research in drug discovery and development. The intricate architecture of this molecule, characterized by its 1,3-dioxo core and the presence of multiple functional groups such as the tert-butoxy carbonyl moiety and the amino propyl chain, positions it as a promising candidate for further exploration in medicinal chemistry.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(3-{[(tert-butoxy)carbonyl]amino}propyl)phenoxy]acetate involves sophisticated organic transformations that highlight the expertise required in modern chemical synthesis. The 1H-isoindol scaffold is particularly noteworthy, as isoindole derivatives have been extensively studied for their potential pharmacological properties. The presence of the dioxo group at the 1,3 position introduces electrophilic centers that can participate in various biochemical interactions, while the phenoxy acetate moiety contributes to the molecule's solubility and bioavailability. Additionally, the tert-butoxy carbonyl group serves as a protecting group for the amino functionality, ensuring stability during synthetic processes.

In recent years, there has been a surge in research focused on isoindole derivatives due to their diverse biological activities. Studies have demonstrated that these compounds exhibit properties ranging from anti-inflammatory and antioxidant effects to potential applications in anticancer therapies. The specific arrangement of functional groups in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(3-{[(tert-butoxy)carbonyl]amino}propyl)phenoxy]acetate suggests that it may interact with biological targets in unique ways, making it an attractive scaffold for structure-based drug design. The incorporation of the amino propyl chain further enhances its potential by providing a flexible linker that can modulate binding affinity and pharmacokinetic profiles.

The pharmaceutical industry has increasingly recognized the importance of designing molecules with optimized pharmacokinetic properties. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(3-{[(tert-butoxy)carbonyl]amino}propyl)phenoxy]acetate, including its solubilizing phenoxy acetate group and the protecting tert-butoxy carbonyl moiety, contribute to its favorable pharmacokinetic profile. These attributes are crucial for ensuring that the compound can be effectively absorbed, distributed, metabolized, and excreted by the body. Furthermore, the presence of multiple chiral centers in this molecule offers opportunities for developing enantiomerically pure forms with enhanced therapeutic efficacy and reduced side effects.

Advances in computational chemistry have also played a pivotal role in understanding the biological behavior of complex molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(3-{[(tert-butoxy)carbonyl]amino}propyl)phenoxy]acetate. Molecular modeling techniques have enabled researchers to predict how this compound might interact with biological targets such as enzymes and receptors at an atomic level. These predictions are invaluable for guiding synthetic modifications aimed at improving potency and selectivity. Additionally, high-throughput screening methods have been employed to rapidly assess the biological activity of numerous derivatives of this compound series.

The development of novel therapeutic agents often involves iterative cycles of synthesis and biological testing. In the case of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(3-{[(tert-butooxy)carbonyl]amino}propyl)phenoxy]acetate, researchers have leveraged structural analogs to fine-tune its pharmacological properties. By systematically modifying functional groups such as the amino propyl chain or introducing additional substituents on the isoindole core, scientists have been able to generate a library of compounds with varying biological activities. This approach has led to several promising candidates that are currently undergoing further investigation.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs have been derived from natural products or their analogs due to their unique structural motifs and biological activities. The isoindole scaffold found in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-[4-(3-{[(tert-butoxy)carbonyl]amino}propyl)phenoxy]acetate is reminiscent of several bioactive natural products known for their therapeutic effects. By drawing inspiration from nature's own chemical toolbox, researchers can develop novel compounds with enhanced efficacy and reduced toxicity.

The future prospects for 1,3-dioxo-2,3-dihydro-1H-isоindol-yл 2-[4-(3-{[(trert-butoxу carboxуl]aminо}prорvl phеnоxу}]actеatе (CAS No. 2248277 - 91 - 8) are exciting and multifaceted. Ongoing research aims to explore its potential applications in treating various diseases by modulating key biological pathways. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory discoveries into clinical reality. As our understanding of molecular interactions continues to grow， so too does our ability to design molecules with tailored therapeutic profiles.